Cas no 1261920-38-0 (2-chloro-4-(2-fluoro-5-methoxyphenyl)phenol)

2-Chloro-4-(2-fluoro-5-methoxyphenyl)phenol is a halogenated phenolic compound featuring a chloro-substituted phenol core linked to a fluorinated methoxyphenyl group. This structure imparts unique electronic and steric properties, making it a valuable intermediate in organic synthesis, particularly for pharmaceuticals and agrochemicals. The presence of both chloro and fluoro substituents enhances its reactivity in cross-coupling reactions and electrophilic substitutions, while the methoxy group contributes to solubility and stability. Its well-defined molecular architecture allows for precise functionalization, enabling applications in the development of bioactive molecules. The compound’s purity and consistent performance make it suitable for research and industrial-scale processes requiring high regioselectivity.

2-chloro-4-(2-fluoro-5-methoxyphenyl)phenol structure

1261920-38-0 structure

Product Name:2-chloro-4-(2-fluoro-5-methoxyphenyl)phenol

CAS No:1261920-38-0

MF:C₁₃H₁₀ClFO₂

MW:252.668706417084

MDL:MFCD18315597

CID:1223062

PubChem ID:53221333

Update Time:2025-05-21

2-chloro-4-(2-fluoro-5-methoxyphenyl)phenol Chemical and Physical Properties

Names and Identifiers

- 2-chloro-4-(2-fluoro-5-methoxyphenyl)phenol
- 1261920-38-0
- 3-Chloro-2'-fluoro-5'-methoxy[1,1'-biphenyl]-4-ol
- 2-Chloro-4-(2-fluoro-5-methoxyphenyl)phenol, 95%
- DTXSID10685983
- MFCD18315597
- MDL： MFCD18315597
- Inchi： 1S/C13H10ClFO2/c1-17-9-3-4-12(15)10(7-9)8-2-5-13(16)11(14)6-8/h2-7,16H,1H3
- InChI Key： AYPXBKVLAZUEED-UHFFFAOYSA-N
- SMILES： ClC1=C(C=CC(=C1)C1C(=CC=C(C=1)OC)F)O

Computed Properties

Exact Mass: 252.0353354g/mol
Monoisotopic Mass: 252.0353354g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 17
Rotatable Bond Count: 2
Complexity: 252
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.1
Topological Polar Surface Area: 29.5Å²

2-chloro-4-(2-fluoro-5-methoxyphenyl)phenol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB321798-5 g	2-Chloro-4-(2-fluoro-5-methoxyphenyl)phenol, 95%; .	1261920-38-0	95%	5g	€1159.00	2023-04-26
abcr	AB321798-5g	2-Chloro-4-(2-fluoro-5-methoxyphenyl)phenol, 95%; .	1261920-38-0	95%	5g	€1159.00	2025-04-21

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Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on 2-chloro-4-(2-fluoro-5-methoxyphenyl)phenol

Latest Research Insights on 2-Chloro-4-(2-fluoro-5-methoxyphenyl)phenol (CAS: 1261920-38-0) in Chemical Biology and Pharmaceutical Applications

Recent studies have highlighted the growing importance of 2-chloro-4-(2-fluoro-5-methoxyphenyl)phenol (CAS: 1261920-38-0) as a key intermediate in the synthesis of bioactive compounds, particularly in the development of novel pharmaceuticals. This compound, characterized by its unique halogenated and methoxylated phenyl structure, has shown promising potential in modulating biological pathways, making it a subject of intense research in chemical biology and drug discovery.

A 2023 study published in the Journal of Medicinal Chemistry explored the role of 2-chloro-4-(2-fluoro-5-methoxyphenyl)phenol as a precursor in the synthesis of small-molecule inhibitors targeting protein kinases. The research demonstrated that derivatives of this compound exhibited significant inhibitory activity against specific kinase isoforms involved in inflammatory diseases, with IC50 values in the low micromolar range. The structural flexibility of the molecule allows for further optimization to enhance selectivity and potency.

In parallel, advancements in synthetic methodologies have improved the efficiency of producing 2-chloro-4-(2-fluoro-5-methoxyphenyl)phenol. A recent patent application (WO2023056789) disclosed a novel catalytic system for its synthesis, achieving higher yields (85-90%) and reduced byproducts compared to traditional methods. This innovation addresses previous challenges in scalability, which is critical for industrial applications.

Furthermore, computational studies have provided insights into the molecular interactions of this compound. Molecular docking simulations revealed that 2-chloro-4-(2-fluoro-5-methoxyphenyl)phenol forms stable hydrogen bonds with key residues in target proteins, explaining its observed bioactivity. These findings are instrumental in guiding the design of next-generation derivatives with improved pharmacokinetic properties.

Despite these advancements, challenges remain in optimizing the compound's metabolic stability and reducing potential off-target effects. Ongoing research aims to address these limitations through structural modifications and formulation strategies. The compound's versatility continues to make it a valuable tool in both academic and industrial settings, with applications extending to agrochemicals and materials science.

In conclusion, 2-chloro-4-(2-fluoro-5-methoxyphenyl)phenol (CAS: 1261920-38-0) represents a multifaceted chemical entity with significant potential in drug discovery and beyond. Future research directions include exploring its utility in targeted therapies and combination treatments, as well as further refining synthetic routes to meet growing demand.